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Compound of Interest

Compound Name: Hsd17B13-IN-25

Cat. No.: B12374629

Audience: Researchers, scientists, and drug development professionals.
Introduction

Hydroxysteroid 17-B-dehydrogenase 13 (HSD17B13) is a lipid droplet-associated enzyme
highly expressed in the liver.[1] Genetic studies have identified loss-of-function variants in the
HSD17B13 gene that are protective against the progression of non-alcoholic fatty liver disease
(NAFLD) to non-alcoholic steatohepatitis (NASH), fibrosis, and hepatocellular carcinoma.[2][3]
This has positioned HSD17B13 as a promising therapeutic target for chronic liver diseases.[3]
The enzyme catalyzes the NAD+-dependent oxidation of various substrates, including steroids
like B-estradiol.[2][4] Measuring the enzymatic conversion of estradiol to estrone is a key
method for identifying and characterizing potential HSD17B13 inhibitors.

This document provides a detailed protocol for a biochemical assay to measure HSD17B13
activity using B-estradiol as the substrate. The primary method described relies on the
guantification of NADH produced during the reaction, a common and high-throughput-
compatible approach.

Principle of the Assay

HSD17B13 catalyzes the oxidation of the 17-hydroxyl group of -estradiol to a ketone, forming
estrone. This reaction is dependent on the cofactor nicotinamide adenine dinucleotide (NAD+),
which is simultaneously reduced to NADH. The enzymatic activity can be quantified by
measuring the rate of NADH production. Commercially available kits, such as the NAD-Glo™
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Assay, utilize a luciferase-based system to generate a luminescent signal that is directly
proportional to the concentration of NADH.
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1. Dispense 100 nL of
Test Compound/DMSO
into 384-well plate

:

2.Add 5 pL of HSD17B13
(50-100 nM final conc.)

3. Incubate for 15 min
at Room Temperature

.

4. Add 5 pL of Substrate Mix
(Estradiol & NAD+)
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6. Add 10 pL of
NAD-Glo™ Reagent

HSD17B13 i

7. Incubate for 60 min
(Enzyme) at Room Temperature

'

[8. Read Luminescence
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Run Assay with
Serial Dilutions of Inhibitor

:

Measure Luminescence
(Raw Data)

:

Calculate % Inhibition
vs. Controls

:

Plot % Inhibition vs.
log[Inhibitor]

:

Fit Data with
4-Parameter Logistic Curve

:

Determine IC50 Value
(Concentration at 50% Inhibition)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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